Cas no 175203-20-0 (5,7-Difluoro-2,3-dihydrobenzofuran)

5,7-Difluoro-2,3-dihydrobenzofuran structure

175203-20-0 structure

Product Name:5,7-Difluoro-2,3-dihydrobenzofuran

CAS No:175203-20-0

MF:C₈H₆F₂O

MW:156.129449367523

MDL:MFCD00068038

CID:136294

PubChem ID:2736964

Update Time:2025-04-19

5,7-Difluoro-2,3-dihydrobenzofuran Chemical and Physical Properties

Names and Identifiers

- 5,7-Difluoro-2,3-dihydrobenzofuran
- 5,7-difluoro-2,3-dihydro-1-benzofuran
- 5,7-Difluoro-2,3-dihydrobenzo[b]furan
- Benzofuran,5,7-difluoro-2,3-dihydro-
- BUTTPARK 94\04-84
- Benzofuran, 5,7-difluoro-2,3-dihydro- (9CI)
- 5,7-Difluoro-2,3-dihydrobenzo[b]furan97%
- 5,7-Difluoro-2,3-dihydrobenzo[b]furan 97%
- A811859
- DTXSID10371733
- Benzofuran, 5,7-difluoro-2,3-dihydro-
- GS-6402
- SCHEMBL12078457
- UTACBIJGRPIWCG-UHFFFAOYSA-N
- AKOS006228422
- H10353
- FT-0619844
- CS-0336818
- 175203-20-0
- MFCD00068038
- DB-026306
- 5,7-Difluoro-2,3-Dihydro-Benzofuran
- MDL： MFCD00068038
- Inchi： 1S/C8H6F2O/c9-6-3-5-1-2-11-8(5)7(10)4-6/h3-4H,1-2H2
- InChI Key： UTACBIJGRPIWCG-UHFFFAOYSA-N
- SMILES： FC1=CC(=CC2=C1OCC2)F

Computed Properties

Exact Mass: 156.03900
Monoisotopic Mass: 156.03867113g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 151
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 2.1
Topological Polar Surface Area: 9.2Å²

Experimental Properties

Color/Form: Not determined
Boiling Point: 141 °C
PSA: 9.23000
LogP: 1.89970
Solubility: Not determined

5,7-Difluoro-2,3-dihydrobenzofuran Security Information

Hazard Statement： Irritant
Hazard Category Code： 36/37/38
Safety Instruction： S26-S36/37/39-S37/39
Hazardous Material Identification：
Risk Phrases：R36/37/38
Safety Term：S26;S37/39

5,7-Difluoro-2,3-dihydrobenzofuran Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM156593-1g	5,7-Difluoro-2,3-dihydrobenzo[b]furan	175203-20-0	95%	1g	$430	2021-06-08
Apollo Scientific	PC2768G-1g	5,7-Difluoro-2,3-dihydrobenzo[b]furan	175203-20-0	97%	1g	£120.00	2025-02-21
Chemenu	CM156593-1g	5,7-Difluoro-2,3-dihydrobenzo[b]furan	175203-20-0	95%	1g	$473	2023-02-17
eNovation Chemicals LLC	D517240-250mg	5,7-Difluoro-2,3-dihydrobenzofuran	175203-20-0	97%	250mg	$380	2024-05-24
Alichem	A019093291-1g	5,7-Difluoro-2,3-dihydrobenzofuran	175203-20-0	95%	1g	379.44 USD	2021-05-31
Oakwood	008286	5,7-Difluoro-2,3-dihydrobenzo[b]furan	175203-20-0		008286	$0.00	2023-04-12
Oakwood	-008286	5,7-Difluoro-2,3-dihydrobenzo[b]furan	175203-20-0		008286	$0.00	2024-07-19
A2B Chem LLC	AA93779-250mg	Benzofuran, 5,7-difluoro-2,3-dihydro-	175203-20-0	98%	250mg	$133.00	2024-04-20
A2B Chem LLC	AA93779-500mg	Benzofuran, 5,7-difluoro-2,3-dihydro-	175203-20-0	98%	500mg	$185.00	2024-04-20
A2B Chem LLC	AA93779-1g	Benzofuran, 5,7-difluoro-2,3-dihydro-	175203-20-0	98%	1g	$265.00	2024-04-20

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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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3. Emerging investigator series: first-principles and thermodynamics comparison of compositionally-tuned delafossites: cation release from the (001) surface of complex metal oxides†

Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
4. Exchangeability of amino acid residues with similar physicochemical properties in coiled-coil interactions†

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5. Emerging 2D hybrid nanomaterials: towards enhanced sensitive and selective conductometric gas sensors at room temperature

Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126

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